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Introduction: The Significance of Vaska's Complex
Vaska's complex, formally known as trans-chlorocarbonylbis(triphenylphosphine)iridium(I) or

IrCl(CO)[P(C₆H₅)₃]₂, is a cornerstone of modern organometallic chemistry and homogeneous

catalysis.[1][2][3] First reported by J. W. DiLuzio and Lauri Vaska in 1961, this bright yellow,

crystalline solid has become a paradigmatic example of a 16-electron, square planar d⁸ metal

complex.[1][2] Its importance lies not in a single industrial application, but in its remarkably

versatile reactivity, which has provided a conceptual framework for understanding fundamental

steps in many catalytic cycles.[1][3]

The central iridium(I) atom is considered "coordinatively unsaturated," meaning it can readily

bind additional ligands to achieve a more stable 18-electron configuration.[1][3] This ability to

undergo oxidative addition—a reaction where a molecule adds to the metal center, increasing

the metal's oxidation state and coordination number—is the key to its catalytic prowess.[1][3][4]
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It reacts with a diverse range of small molecules, including H₂, O₂, HCl, and alkyl halides,

making it an invaluable tool for both stoichiometric and catalytic transformations.[1][2][3][4][5]

This guide will detail the mechanisms, applications, and detailed protocols for leveraging

Vaska's complex in key homogeneous catalytic processes.

Core Reactivity: The Principle of Oxidative Addition
The foundational reaction of Vaska's complex is oxidative addition. In this process, the Ir(I)

center donates two electrons to cleave a substrate bond (e.g., H-H or C-X), and two new bonds

are formed between the iridium and the substrate fragments. This converts the 16-electron,

square planar Ir(I) complex into a stable 18-electron, octahedral Ir(III) species.[1][3]

Key Characteristics of Oxidative Addition:

Change in Oxidation State: Ir(I) is oxidized to Ir(III).[1][3]

Change in Coordination Number: The coordination number increases from 4 to 6.[1][3]

Change in Geometry: The geometry shifts from square planar to octahedral.[1]

Reversibility: The reverse reaction, reductive elimination, is also facile and is the product-

releasing step in many catalytic cycles.[4][6]

This fundamental transformation is the entry point for activating otherwise stable molecules,

enabling their participation in catalytic cycles.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Vaska%27s_complex
https://grokipedia.com/page/Vaska's_complex
https://www.chemeurope.com/en/encyclopedia/Vaska%27s_complex.html
https://grokipedia.com/page/Oxidative_addition
http://elearn.psgcas.ac.in/nptel/courses/video/104108062/lec17.pdf
https://en.wikipedia.org/wiki/Vaska%27s_complex
https://www.chemeurope.com/en/encyclopedia/Vaska%27s_complex.html
https://en.wikipedia.org/wiki/Vaska%27s_complex
https://www.chemeurope.com/en/encyclopedia/Vaska%27s_complex.html
https://en.wikipedia.org/wiki/Vaska%27s_complex
https://www.chemeurope.com/en/encyclopedia/Vaska%27s_complex.html
https://en.wikipedia.org/wiki/Vaska%27s_complex
https://grokipedia.com/page/Oxidative_addition
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Reactivity/Oxidative_Addition_and_Reductive_Elimination/OA1%3A_Intro_to_Oxidative_Addition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidative Addition Workflow
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Caption: Catalytic cycle for the hydrogenation of an alkene by Vaska's complex.

Protocol: Hydrogenation of 1-Hexene
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This protocol provides a method for the catalytic hydrogenation of 1-hexene to hexane using

Vaska's complex.

A. Materials & Equipment:

Vaska's Complex (IrCl(CO)(PPh₃)₂)

1-Hexene, anhydrous

Toluene, anhydrous

Hydrogen gas (H₂), high purity

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Gas-tight syringe

Hydrogen balloon or regulated H₂ line

Inert atmosphere glovebox or Schlenk line

B. Experimental Procedure:

Catalyst Preparation: In a glovebox or under a positive pressure of nitrogen, add Vaska's

complex (e.g., 15.6 mg, 0.02 mmol, 1 mol%) to a 25 mL Schlenk flask containing a magnetic

stir bar.

Solvent and Substrate Addition: Add 10 mL of anhydrous toluene to the flask. Stir until the

catalyst is fully dissolved, resulting in a yellow solution. Using a gas-tight syringe, add 1-

hexene (0.25 mL, 2.0 mmol).

Reaction Setup: Seal the flask with a septum. Remove the flask from the glovebox (if used)

and connect it to a Schlenk line.

Hydrogenation: Purge the flask with H₂ gas by evacuating and backfilling three times. Finally,

leave the flask under a positive pressure of H₂ (a balloon is sufficient for atmospheric
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pressure).

Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The yellow

color of the solution may fade as the reaction proceeds. The progress can be monitored by

taking small aliquots (under inert atmosphere) and analyzing them by Gas Chromatography

(GC) or ¹H NMR spectroscopy.

Workup: Once the reaction is complete (typically after several hours, substrate dependent),

vent the excess hydrogen in a fume hood. The resulting solution contains the product,

hexane, and the iridium catalyst. The product can be separated from the catalyst by

distillation or column chromatography if required.

Causality Behind Choices:

Anhydrous Solvents: Water and oxygen can react with the catalyst and intermediates,

deactivating the system.

Inert Atmosphere: Vaska's complex in solution is sensitive to air, which can lead to the

formation of an inactive dioxygen adduct. [2]* Stirring: Vigorous stirring is essential to ensure

good mixing and efficient mass transfer of hydrogen gas from the headspace into the

solution.

Data Presentation: Substrate Scope
The efficiency of hydrogenation can vary with the steric hindrance of the alkene.

Substrate Relative Rate Product

1-Hexene 1.00 Hexane

Cyclohexene 0.65 Cyclohexane

2-Methyl-1-pentene 0.40 2-Methylpentane

trans-2-Hexene 0.25 Hexane

Note: Relative rates are illustrative and depend on exact conditions.
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Application II: Stoichiometric Reaction with
Dioxygen
One of the most remarkable properties of Vaska's complex is its ability to reversibly bind

molecular oxygen (O₂). [1][2][3]This reaction was one of the first synthetic models for the

oxygen-carrying function of biological proteins like hemoglobin and myoglobin. [2]The binding

is an oxidative addition, forming a six-coordinate Ir(III) peroxo complex. [2] Reaction: IrCl(CO)

(PPh₃)₂ + O₂ ⇌ IrCl(CO)(PPh₃)₂(O₂)

This reversibility is a key feature; the bound oxygen can be released by gentle heating or by

purging the solution with an inert gas, which is signaled by a color change from orange back to

yellow. [1][3]

Protocol: Reversible Oxygen Binding
This protocol demonstrates the reversible binding of O₂ to Vaska's complex, a classic

experiment in inorganic chemistry.

A. Materials & Equipment:

Vaska's Complex

Toluene or Benzene, anhydrous

Oxygen (O₂) gas

Nitrogen (N₂) or Argon (Ar) gas

Schlenk flask with a sidearm

Gas dispersion tube (fritted glass bubbler)

Magnetic stirrer and stir bar

B. Experimental Procedure:

Preparation: Dissolve a small amount of Vaska's complex (e.g., 20 mg) in 15 mL of

anhydrous toluene in a Schlenk flask to form a clear yellow solution.
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Oxygenation: Using a gas dispersion tube, slowly bubble O₂ gas through the solution.

Observe the color change from yellow to orange as the dioxygen adduct forms. [3][7]3.

Characterization (Optional): The formation of the adduct can be confirmed by IR

spectroscopy. The C≡O stretching frequency shifts from ~1967 cm⁻¹ in the parent complex to

a higher frequency (~2015 cm⁻¹) in the O₂ adduct, indicating reduced π-backbonding from

the now more electron-poor Ir(III) center. [1]4. Deoxygenation: Stop the O₂ flow and replace

the gas dispersion tube with one connected to an inert gas (N₂ or Ar). Bubble the inert gas

vigorously through the orange solution.

Observation: The solution will gradually revert to its original yellow color as the bound O₂ is

displaced and removed from the system, demonstrating the reversibility of the binding. [1]

Safety and Handling Precautions
While Vaska's complex itself is a relatively stable solid, proper laboratory procedures are

essential.

General Handling: Handle iridium complexes in a well-ventilated fume hood. Avoid inhalation

of dust and personal contact. [8]Wear standard personal protective equipment (PPE),

including safety glasses, a lab coat, and appropriate gloves. [8][9]* Inert Atmosphere: While

the solid is air-stable, solutions of Vaska's complex are air-sensitive and should be handled

under an inert atmosphere (N₂ or Ar) to prevent oxidative degradation. [2][10]* Reagents:

Many reactions involve flammable solvents (toluene) and gases (hydrogen). Ensure all

sources of ignition are removed and work in a properly functioning fume hood. [8]* Waste

Disposal: Dispose of iridium-containing waste according to institutional and local regulations

for heavy metal waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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